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Compound of Interest

Compound Name: Methiomeprazine hydrochloride

Cat. No.: B089166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the discovery and history of

phenothiazines, the class of compounds to which Methiomeprazine hydrochloride belongs.

Despite extensive research, specific quantitative pharmacological data, detailed experimental

protocols, and a precise discovery timeline for Methiomeprazine hydrochloride (also known

as RP 10584 or SKF 6270) are not readily available in the public domain. The information

presented herein is based on the broader history of phenothiazine development and general

knowledge of related compounds.

Introduction to Phenothiazines: A Serendipitous
Journey from Dyes to Psychopharmacology
The story of Methiomeprazine hydrochloride is intrinsically linked to the broader history of

phenothiazine chemistry, a journey that began not in a pharmaceutical lab, but in the

burgeoning dye industry of the 19th century. The parent compound, phenothiazine, was first

synthesized in 1883. Derivatives of phenothiazine, such as methylene blue, were initially

explored for their staining properties.

The pivotal shift towards medicinal applications occurred in the 1940s at the Rhône-Poulenc

laboratories in France, under the direction of Paul Charpentier.[1] His team was investigating

phenothiazine derivatives for their potential as antihistamines. This research led to the

synthesis of promethazine, a compound with potent antihistaminic and sedative effects. The
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observation of profound sedation in surgical patients treated with promethazine sparked the

interest of French surgeon Henri Laborit, who noted the drug's ability to induce a state of

"artificial hibernation." This calming effect, distinct from simple sedation, laid the groundwork for

the revolutionary discovery of the antipsychotic properties of a related compound,

chlorpromazine, in 1952.[1] The success of chlorpromazine ushered in the era of

psychopharmacology and spurred the development of a vast array of phenothiazine

derivatives, including, presumably, Methiomeprazine.

The Emergence of Methiomeprazine Hydrochloride
While the specific details surrounding the discovery of Methiomeprazine hydrochloride are

not well-documented in publicly accessible literature, its chemical structure and internal

company codes—RP 10584 (Rhône-Poulenc) and SKF 6270 (Smith, Kline & French)—strongly

suggest its development originated within the French pharmaceutical company Rhône-

Poulenc, likely in the prolific period of phenothiazine research following the launch of

chlorpromazine.

The nomenclature "Methiomeprazine" itself provides clues to its chemical structure: "methio-"

indicates the presence of a methylthio group (-SCH3), and "-meprazine" signifies its

classification as a phenothiazine derivative with a dimethylaminopropyl side chain.

Hypothetical Synthesis of Methiomeprazine
Hydrochloride
A definitive, published synthesis protocol for Methiomeprazine hydrochloride is not available.

However, based on the known synthesis of structurally similar phenothiazine derivatives, a

plausible synthetic route can be proposed. The general scheme involves the alkylation of a

substituted phenothiazine core with a suitable aminoalkyl halide.

Hypothetical Synthesis Workflow:
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Step 1: Synthesis of the Phenothiazine Core Step 2: Synthesis of the Side Chain

Step 3: Alkylation

Step 4: Salt Formation

2-Methylthiophenothiazine

Alkylation Reaction

Base (e.g., NaNH2)

1-Chloro-3-(dimethylamino)-2-methylpropane

Methiomeprazine

Formation of C-N bond

Salt Formation Reaction

HCl
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Preparation

Incubation

Separation

Quantification

Data Analysis

Prepare tissue homogenate
(source of receptors)

Incubate tissue homogenate,
radioligand, and unlabeled ligand

Prepare radioligand
(e.g., [3H]-spiperone for D2)

Prepare unlabeled ligand
(Methiomeprazine) at various concentrations

Separate bound from unbound
radioligand (e.g., filtration)

Quantify radioactivity of
bound radioligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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